Cas no 2580211-34-1 (3-{(benzyloxy)carbonylamino}-1-propyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-1-propyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2580211-34-1
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 5660417
• PubChem ID: 165888021
• Update Time: 2025-06-30

3-{(benzyloxy)carbonylamino}-1-propyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580211-34-1
• EN300-27724341
• 3-{[(benzyloxy)carbonyl]amino}-1-propyl-1H-pyrazole-5-carboxylic acid
• 3-{(benzyloxy)carbonylamino}-1-propyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C15H17N3O4/c1-2-8-18-12(14(19)20)9-13(17-18)16-15(21)22-10-11-6-4-3-5-7-11/h3-7,9H,2,8,10H2,1H3,(H,19,20)(H,16,17,21)
• InChI Key： FXWSECNWDGJPIG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)O)N(CCC)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.12190603g/mol
• Monoisotopic Mass: 303.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-{(benzyloxy)carbonylamino}-1-propyl-1H-pyrazole-5-carboxylic acid

Introduction to 3-{(benzyloxy)carbonylamino}-1-propyl-1H-pyrazole-5-carboxylic acid (CAS No. 2580211-34-1)

3-{(benzyloxy)carbonylamino}-1-propyl-1H-pyrazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2580211-34-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a benzyloxy carbonyl moiety and an amino group, as well as a propyl side chain and a carboxylic acid functionality, makes this molecule a versatile scaffold for drug discovery and development.

The benzyloxy carbonyl group is particularly noteworthy, as it is commonly employed in peptide coupling reactions and as a protecting group for amino acids. This feature enhances the compound's utility in synthetic chemistry, particularly in the synthesis of peptidomimetics and other bioactive molecules. The amino group, on the other hand, provides opportunities for further derivatization, enabling the creation of more complex structures with tailored biological properties. The propyl side chain contributes to the compound's solubility and metabolic stability, while the carboxylic acid group allows for salt formation, which is often crucial for pharmaceutical formulations.

In recent years, pyrazole derivatives have been extensively studied due to their diverse pharmacological effects. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, anticancer, and anti-diabetic applications. The structural features of 3-{(benzyloxy)carbonylamino}-1-propyl-1H-pyrazole-5-carboxylic acid make it an attractive candidate for further investigation in these fields. Specifically, the combination of the pyrazole core, the benzyloxy carbonyl group, and the amino moiety suggests potential interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Pyrazole derivatives have been reported to inhibit various enzymes by binding to their active sites or allosteric pockets. For instance, studies have demonstrated that certain pyrazole-based compounds can inhibit kinases and phosphodiesterases, which are key players in signal transduction pathways. The presence of the benzyloxy carbonyl group may enhance binding affinity by providing additional hydrogen bonding interactions or hydrophobic contacts with the target enzyme. Additionally, the amino group can participate in salt bridges or coordinate with metal ions present in the enzyme's active site.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 3-{(benzyloxy)carbonylamino}-1-propyl-1H-pyrazole-5-carboxylic acid with high precision. Molecular docking studies have shown that this compound can effectively bind to various therapeutic targets, including protein kinases and transcription factors. These studies not only highlight its potential as a lead compound but also provide insights into its mechanism of action. For example, docking simulations suggest that the pyrazole core can interact with aromatic residues in the target protein, while the benzyloxy carbonyl group can form hydrogen bonds with polar residues.

The synthesis of 3-{(benzyloxy)carbonylamino}-1-propyl-1H-pyrazole-5-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of a pyrazole derivative followed by functionalization at the 5-position with a carboxylic acid group. Subsequent introduction of the propyl side chain and protection of the amino group with a benzyloxy carbonyl moiety are critical steps that must be performed under controlled conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

In addition to its synthetic significance, this compound has been explored in several preclinical studies aimed at evaluating its biological activity. Preliminary results indicate that it exhibits promising properties in vitro, including inhibitory effects on specific enzymes and modulation of cell signaling pathways. These findings have prompted further investigation into its potential therapeutic applications. For instance, researchers are examining its efficacy in models of inflammation and cancer by testing its ability to suppress key inflammatory mediators and inhibit tumor growth.

The development of novel drug candidates often requires iterative optimization to improve potency, selectivity, and pharmacokinetic properties. In this context, 3-{(benzyloxy)carbonylamino}-1-propyl-1H-pyrazole-5-carboxylic acid serves as a valuable scaffold for generating analogs with enhanced characteristics. By modifying substituents such as the propyl side chain or introducing additional functional groups at different positions on the pyrazole core, researchers can fine-tune the biological activity of this compound. Such modifications are guided by structural insights obtained from computational studies and experimental data from biological assays.

The role of computational methods in drug discovery cannot be overstated. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided deeper understanding into how small molecules interact with biological targets at an atomic level. These methods have been instrumental in predicting how modifications to 3-{(benzyloxy)carbonylamino}-1-propyl-1H-pyrazole-5-carboxylic acid will affect its binding affinity and pharmacological properties. As computational power continues to grow, researchers will be able to design even more sophisticated molecular libraries tailored for specific therapeutic applications.

In conclusion,3-{(benzyloxy)carbonylamino}-1-propyl-1H-pyrazole-5-carboxylic acid (CAS No. 2580211-34-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration in various therapeutic areas. With ongoing advancements in synthetic chemistry and computational biology, this molecule is poised to contribute valuable insights into drug design and discovery efforts worldwide.